1-(2-fluorobenzyl)-2-oxo-N-(o-tolyl)-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-N-(2-methylphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H17FN2O2/c1-14-7-2-5-11-18(14)22-19(24)16-9-6-12-23(20(16)25)13-15-8-3-4-10-17(15)21/h2-12H,13H2,1H3,(H,22,24)
• InChI Key: LHHMCQWDSMTJMA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3F
• Molecular Formula: C20H17FN2O2
• Molecular Weight: 336.4 g/mol

Description

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through methods such as copper-catalyzed synthesis. The exact method would depend on the starting materials and the specific conditions required for each reaction step.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as MS, IR, 1H-NMR, and 13C-NMR spectroscopy are typically used to deduce the structures of similar compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups and the conditions under which the reactions are carried out. For instance, the presence of a carboxamide group could make the compound reactive towards both acids and bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and reactivity, would be influenced by its molecular structure. These properties could be determined through various experimental methods.

Scientific Research Applications

Antifungal and Anti-Oomycete Activities

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the precautions required when handling it.

Future Directions

The future research directions for this compound could involve further studying its properties, developing more efficient synthesis methods, and exploring potential applications in fields such as medicine or materials science.